Cas no 21873-50-7 (6-Fluoro-4-hydroxyquinoline)

• Product Name: 6-Fluoro-4-hydroxyquinoline
• CAS No: 21873-50-7
• Molecular Formula: C₉H₆FNO
• Molecular Weight: 163.14800
• MDL: MFCD12190049
• CID: 250295
• PubChem ID: 2774498

6-Fluoro-4-hydroxyquinoline Properties

Names and Identifiers

• 4(1H)-Quinolinone,6-fluoro-
• 6-FLUORO-4-HYDROXY QUINOLINE
• 6-Fluoroquinolin-4(1H)-one
• 4-HYDROXY-6-FLUOROQUINOLINE
• 6-fluoro-1H-quinolin-4-one
• 6-Fluoro-4-quinolinol
• 6-FLUOROQUINOLIN-4-OL
• BB 0221886
• FS-1084
• 6-fluoro-4-oxo-1,4-dihydroquinoline
• Boc-(R)-3-Amino-3-(4-bromo-phenyl)-propionicacid
• J-650041
• SY003657
• AKOS009158664
• 6-Fluoroquinolin-4-ol, AldrichCPR
• MFCD12190049
• KUC100211
• AM20051138
• FT-0621126
• A824441
• KUC100211N
• Z431511916
• F2156-0066
• 6-fluoro-quinolin-4-ol
• 4-Quinolinol, 6-fluoro-
• 6-fluoro-1H-quinolin-4-one;6-Fluoro-4-hydroxyquinoline
• Oprea1_070300
• EN300-235812
• MFCD00269610
• AKOS002336240
• 391-78-6
• AB05527
• 6-Fluoro-4-hydroxyquinoline
• SCHEMBL591523
• CS-0044574
• 2-Naphthalenecarboxylic?acid,?2-amino-1,2,3,4-tetrahydro-8-methoxy-
• DTXSID40959907
• AC-3046
• 21873-50-7
• SB68126
• STK787842
• DB-049385

• MDL： MFCD12190049
• InChIKey： BYZXOYSEYWCLOK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6FNO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
• SMILES： FC1C=CC2=NC=CC(O)=C2C=1

Computed Properties

• Exact Mass: 163.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 163.043341977g/mol
• Heavy Atom Count: 12
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• LogP: 2.07950
• PSA: 33.12000